Cas no 2364-65-0 (diethyl 2,3-bis(acetyloxy)butanedioate)

diethyl 2,3-bis(acetyloxy)butanedioate structure
2364-65-0 structure
Product Name:diethyl 2,3-bis(acetyloxy)butanedioate
CAS No:2364-65-0
MF:C12H18O8
MW:290.266524791718
CID:1419267
Update Time:2024-08-15

diethyl 2,3-bis(acetyloxy)butanedioate Chemical and Physical Properties

Names and Identifiers

    • diethyl 2,3-bis(acetyloxy)butanedioate
    • butanedioic acid, 2,3-bis(acetyloxy)-, diethyl ester
    • Diethyl 2,3-diacetoxysuccinate
    • Butanedioic acid, 2,3-bis(acetyloxy)-, 1,4-diethyl ester
    • Inchi: 1S/C12H18O8/c1-5-17-11(15)9(19-7(3)13)10(20-8(4)14)12(16)18-6-2/h9-10H,5-6H2,1-4H3
    • InChI Key: QUHHFMIVCMIFRS-UHFFFAOYSA-N
    • SMILES: C(OCC)(=O)C(OC(C)=O)C(OC(C)=O)C(OCC)=O

Computed Properties

  • Exact Mass: 290.10014
  • Monoisotopic Mass: 290.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 11
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 105A^2

Experimental Properties

  • Density: 1.203
  • Boiling Point: 295.999°C at 760 mmHg
  • Flash Point: 133.514°C
  • Refractive Index: 1.449
  • PSA: 105.2
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